(R)-2-Aminomethyl-1-methylazetidine

• IUPAC Name: [(2R)-1-methylazetidin-2-yl]methanamine
• InChI: InChI=1S/C5H12N2/c1-7-3-2-5(7)4-6/h5H,2-4,6H2,1H3/t5-/m1/s1
• InChI Key: QVSTZIIJZBVKNK-RXMQYKEDSA-N
• Canonical SMILES: CN1CCC1CN
• Isomeric SMILES: CN1CC[C@@H]1CN
• Molecular Formula: C5H12N2
• DSSTOX Substance ID: DTXSID201275808
• Molecular Weight: 100.16 g/mol
• CAS RN: 1363378-11-3

Description

Synthesis Analysis

This compound has been studied in the context of enantioselective biotransformations. Rhodococcus erythropolis AJ270, a whole cell catalyst, has been employed for efficient and enantioselective biotransformations of racemic 1-benzylazetidine-2-carbonitriles and related substrates. Scalable synthesis techniques for “®-2-Aminomethyl-1-methylazetidine” derivatives have been developed, highlighting its significance in laboratory and industrial applications. These methods include in situ generation and cyclization of substrates, yielding bench-stable, crystalline products. A novel synthesis route for polyhydroxylated azetidine iminosugars, including “®-2-Aminomethyl-1-methylazetidine” derivatives, from D-glucose has been explored.

Molecular Structure Analysis

The molecular formula of “®-2-Aminomethyl-1-methylazetidine” is C5H12N2. Its molecular weight is 100.16 g/mol.

Chemical Reactions Analysis

Research on the synthesis of 3-functionalized 3-methylazetidines, which includes compounds related to “®-2-Aminomethyl-1-methylazetidine”, has been conducted. These studies provide access to novel azetidine derivatives with potential utility in various chemical and pharmaceutical contexts.

Scientific Research Applications

Enantioselective Biotransformations

(R)-2-Aminomethyl-1-methylazetidine has been studied in the context of enantioselective biotransformations. Rhodococcus erythropolis AJ270, a whole cell catalyst, has been employed for efficient and enantioselective biotransformations of racemic 1-benzylazetidine-2-carbonitriles and related substrates. This process yields azetidine-2-carboxylic acids and amide derivatives with high enantiomeric excess, demonstrating the compound's utility in synthesizing chiral azetidine derivatives and their potential applications in organic synthesis (Leng et al., 2009).

Scalable Syntheses Techniques

Scalable synthesis techniques for (R)-2-Aminomethyl-1-methylazetidine derivatives have been developed, highlighting its significance in laboratory and industrial applications. These methods include in situ generation and cyclization of substrates, yielding bench-stable, crystalline products. Such scalable syntheses are critical for large-scale production, offering pathways to synthesize this compound efficiently (Dowling et al., 2016).

Synthesis from D-Glucose

A novel synthesis route for polyhydroxylated azetidine iminosugars, including (R)-2-Aminomethyl-1-methylazetidine derivatives, from D-glucose has been explored. This route involves intramolecular Mitsunobu reactions, presenting an innovative approach to synthesizing such compounds from simple sugars. The synthesized compounds have shown significant inhibitory activity against certain enzymes, indicating their potential in pharmaceutical applications (Lawande et al., 2015).

Synthesis of 3-Functionalized Derivatives

Research on the synthesis of 3-functionalized 3-methylazetidines, which includes compounds related to (R)-2-Aminomethyl-1-methylazetidine, has been conducted. These studies provide access to novel azetidine derivatives with potential utility in various chemical and pharmaceutical contexts (Stankovic et al., 2012).

Potential in Cancer Therapy

While slightly outside the specific chemical structure requested, research on RRx-001, a compound related to the azetidine class, has shown its potential as a non-toxic epigenetic agent in cancer therapy. This highlights the broader applicability of azetidine derivatives in medicinal chemistry and their potential in developing novel therapeutics (Zhao et al., 2015).

Safety and Hazards

The safety data sheet for “®-2-Aminomethyl-1-methylazetidine” suggests that it should be used for research purposes only and not for human or veterinary use. It should be stored in a dark place, under an inert atmosphere, at 2-8°C.